Cas no 1782512-04-2 (3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid)

• Product Name: 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid
• CAS No: 1782512-04-2
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6020675
• PubChem ID: 83826066
• Update Time: 2025-05-23

3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid
• 3-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}propanoic acid
• 1782512-04-2
• EN300-1879204

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-4-6-10(15)9(8-14)11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： KJVNVOFWPJWPPS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C(=O)O)CN)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid

Research Brief on 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid (CAS: 1782512-04-2): Recent Advances and Applications

The compound 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid (CAS: 1782512-04-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its structural characteristics, synthetic pathways, and potential therapeutic applications. The tert-butoxycarbonyl (Boc) protecting group in this molecule plays a crucial role in enhancing its stability and reactivity, making it a valuable intermediate in peptide synthesis and small-molecule drug design.

Recent studies have explored the synthetic routes for 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid, with a focus on optimizing yield and purity. One notable approach involves the use of solid-phase peptide synthesis (SPPS) techniques, which allow for efficient incorporation of the Boc-protected piperidine moiety. Advances in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, which is critical for its application in chiral drug development. Researchers have reported yields exceeding 85% with high enantiomeric excess (ee > 99%) using novel chiral catalysts.

The pharmacological potential of 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid has been investigated in several preclinical studies. Its structural similarity to endogenous amino acids allows it to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter synthesis. Recent in vitro studies have demonstrated its efficacy as a modulator of gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Additionally, its role as a building block for peptidomimetics has been explored in the design of protease inhibitors with enhanced bioavailability.

In the context of drug delivery, 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid has shown promise as a component of prodrug systems. The Boc group can be selectively cleaved under physiological conditions, enabling controlled release of active pharmaceutical ingredients (APIs). Recent in vivo studies in rodent models have demonstrated improved pharmacokinetic profiles for prodrugs incorporating this compound, with reduced systemic toxicity and enhanced target tissue accumulation. These findings underscore its potential for improving therapeutic indices in oncology and infectious disease treatments.

Looking ahead, researchers are focusing on expanding the applications of 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid through structure-activity relationship (SAR) studies and computational modeling. The integration of machine learning algorithms for predicting its interactions with biological targets is an emerging area of interest. Furthermore, its utility in the development of covalent inhibitors and targeted protein degraders (PROTACs) represents a promising frontier in chemical biology. Continued research in these directions is expected to yield novel therapeutic agents with improved efficacy and specificity.